Cas no 913829-88-6 (Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-)

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- structure

913829-88-6 structure

Product Name:Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-

CAS No:913829-88-6

MF:C₃₉H₃₄NOP

MW:563.667130947113

MDL:MFCD20926272

CID:796614

Update Time:2024-10-26

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Chemical and Physical Properties

Names and Identifiers

- Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-
- [(3S)-4-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3,3'-spirobi[1,2-dihydroindene]-4'-yl]-diphenylphosphane
- (4S)-2-[(1S)-7'-(Diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)oxazole
- (4S)-2-[(1S)-7′-(Diphenylphosphino)-2,2′,3,3′-tetrahydro-1,1′-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)oxazole (ACI)
- MDL： MFCD20926272
- Inchi： 1S/C39H34NOP/c1-4-12-28(13-5-1)26-31-27-41-38(40-31)34-20-10-14-29-22-24-39(36(29)34)25-23-30-15-11-21-35(37(30)39)42(32-16-6-2-7-17-32)33-18-8-3-9-19-33/h1-21,31H,22-27H2/t31-,39-/m0/s1
- InChI Key： WDIPXXMCRPGMIB-XSEQESSCSA-N
- SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=C2C=1[C@@]1(CCC3=C1C(C1OC[C@H](CC4C=CC=CC=4)N=1)=CC=C3)CC2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 42
Rotatable Bond Count: 6

Experimental Properties

Melting Point: 164-166°C
Sensitiveness: moisture sensitive
Specific Rotation: -227.0° (c 0.5, CH2Cl2)

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-5187-100mg	(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-diphenylphosphino-2,2,3,3-tetrahydro-1,1'-spirobiindane,min.97%(Sa,S)-Ph-Bn-SIPHOX	913829-88-6	min.97%(Sa,S)-Ph-Bn-SIPHOX	100mg	3192.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-5187-25mg	(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-diphenylphosphino-2,2,3,3-tetrahydro-1,1'-spirobiindane,min.97%(Sa,S)-Ph-Bn-SIPHOX	913829-88-6	min.97%(Sa,S)-Ph-Bn-SIPHOX	25mg	1068.0CNY	2021-07-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S53610-25mg	[(3S)-4-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3,3'-spirobi[1,2-dihydroindene]-4'-yl]-diphenylphosphane	913829-88-6	-	25mg	¥1648.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S53610-100mg	[(3S)-4-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3,3'-spirobi[1,2-dihydroindene]-4'-yl]-diphenylphosphane	913829-88-6	-	100mg	¥4948.0	2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S853906-25mg	(4S)-2-[(1S)-7'-(Diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)oxazole	913829-88-6	≥98%,≥99% e.e.	25mg	￥1,080.00	2022-08-31
abcr	AB268648-25 mg	(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-diphenylphosphino-2,2',3,3'-tetrahydro-1,1'-spiroiindane, 97% (Sa,S)-Ph-Bn-SIPHOX; .	913829-88-6	97%	25 mg	€95.10	2023-07-20
abcr	AB268648-100 mg	(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-diphenylphosphino-2,2',3,3'-tetrahydro-1,1'-spiroiindane, 97% (Sa,S)-Ph-Bn-SIPHOX; .	913829-88-6	97%	100 mg	€269.00	2023-07-20
ChemScence	CS-0037463-25mg	(Sa,S)-Ph-Bn-SIPHOX	913829-88-6	≥97.0%	25mg	$130.0	2022-04-26
ChemScence	CS-0037463-50mg	(Sa,S)-Ph-Bn-SIPHOX	913829-88-6	≥97.0%	50mg	$245.0	2022-04-26
BAI LING WEI Technology Co., Ltd.	15-5187-25mg	(S)-(-)-7-[4(S)-(Benzyl)oxazol-2-yl]-7-diphenylphosphino-2,2’,3,3’-tetrahydro-1,1'-spirobiindane, min. 97% (Sa,S)-Ph-Bn-SIPHOX	913829-88-6	min. 97%	25mg	￥ 1230	2022-04-25

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Production Method

Production Method 1

913829-83-1

913829-88-6

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, 0 °C; 0 °C → rt

Reference

: Well-Defined Chiral Spiro Iridium/Phosphine-Oxazoline Cationic Complexes for Highly Enantioselective Hydrogenation of Imines at Ambient Pressure

Zhu, Shou-Fei; et al, Journal of the American Chemical Society, 2006, 128(39), 12886-12891

Production Method 2

3182-95-4

913829-78-4

913829-88-6

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Tetrahydrofuran ; rt
2.1 Reagents: Triethylamine , Methanesulfonyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, 0 °C; 0 °C → rt

Reference

: Well-Defined Chiral Spiro Iridium/Phosphine-Oxazoline Cationic Complexes for Highly Enantioselective Hydrogenation of Imines at Ambient Pressure

Zhu, Shou-Fei; et al, Journal of the American Chemical Society, 2006, 128(39), 12886-12891

Production Method 3

913829-75-1

913829-88-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
2.1 Reagents: Dicyclohexylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Tetrahydrofuran ; rt
3.1 Reagents: Triethylamine , Methanesulfonyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, 0 °C; 0 °C → rt

Reference

: Well-Defined Chiral Spiro Iridium/Phosphine-Oxazoline Cationic Complexes for Highly Enantioselective Hydrogenation of Imines at Ambient Pressure

Zhu, Shou-Fei; et al, Journal of the American Chemical Society, 2006, 128(39), 12886-12891

Production Method 4

528521-78-0

913829-88-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium diacetate , 1,3-Bis(diphenylphosphino)propane Solvents: Methanol , Dimethyl sulfoxide ; 70 °C
2.1 Reagents: Potassium hydroxide Solvents: Methanol ; 100 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
3.1 Reagents: Dicyclohexylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Tetrahydrofuran ; rt
4.1 Reagents: Triethylamine , Methanesulfonyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, 0 °C; 0 °C → rt

Reference

: Well-Defined Chiral Spiro Iridium/Phosphine-Oxazoline Cationic Complexes for Highly Enantioselective Hydrogenation of Imines at Ambient Pressure

Zhu, Shou-Fei; et al, Journal of the American Chemical Society, 2006, 128(39), 12886-12891